![molecular formula C7H5N3O B140957 Imidazo[1,2-a]pyrimidine-2-carbaldehyde CAS No. 143982-40-5](/img/structure/B140957.png)
Imidazo[1,2-a]pyrimidine-2-carbaldehyde
Overview
Description
Imidazo[1,2-a]pyrimidine is a class of fused nitrogen-bridged heterocyclic compounds . They have been attracting substantial interest due to their potential pharmaceutical applications . Imidazo[1,2-a]pyrimidine-2-carbaldehyde is a specific compound within this class.
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyrimidines has been well studied in the past decade . The synthetic pathways include transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions . An efficient procedure for the synthesis of imidazo[1,2-a]pyrimidine-based pyran analogs involves a one-pot, multicomponent reaction at room temperature .Molecular Structure Analysis
Imidazo[1,2-a]pyrimidines are considered as privileged structures because of their occurrence in many natural products . The molecular structure of these compounds is crucial for their bioactivity.Chemical Reactions Analysis
The chemical reactions involved in the synthesis of imidazo[1,2-a]pyrimidines include transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions .Scientific Research Applications
Pharmaceutical Applications
Imidazo[1,2-a]pyrimidine derivatives are valuable in pharmaceutical chemistry, with applications ranging from anti-cancer drugs to various other medicinal uses such as antimicrobial, antiviral, and anti-inflammatory treatments .
Organic Synthesis
The compound serves as a heterocyclic scaffold in organic synthesis. Its functionalization is crucial for constructing various imidazo[1,2-a]pyrimidine derivatives, which are important in synthetic chemistry .
Biologically Active Compounds
Through multicomponent reactions, imidazo[1,2-a]pyrimidine-2-carbaldehyde can be used to synthesize novel imidazo[1,2-a]pyrimidine-based pyran analogs with potential biological activity .
Cancer Treatment Research
Novel imidazo[1,2-a]pyridine derivatives have been explored as covalent inhibitors in cancer treatments. This compound’s scaffold is being investigated for its potential to install covalent warheads to target cancer cells .
Future Directions
Imidazo[1,2-a]pyrimidines have been attracting substantial interest due to their potential pharmaceutical applications . Future research will likely continue to explore the synthesis, properties, and applications of these compounds, including Imidazo[1,2-a]pyrimidine-2-carbaldehyde. The development of eco-friendly synthetic strategies is also a significant area of interest .
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyrimidine-2-carbaldehyde is a heterocyclic compound that has been evaluated for its significant therapeutic potential Related imidazo[1,2-a]pyrimidines have been linked to various biological activities, including anticancer, cardiovascular, antibacterial, antimicrobial, antifungal, antiviral, anti-inflammatory, hiv inhibitor, local anesthetic, and p38 map kinase inhibitor properties .
Mode of Action
It’s worth noting that imidazo[1,2-a]pyridine derivatives have been utilized as the core backbone for the development of covalent inhibitors . These inhibitors work by forming a covalent bond with their target, which can lead to a more durable and potent inhibition.
Biochemical Pathways
Related imidazo[1,2-a]pyrimidines have been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .
Pharmacokinetics
The synthesis of potential biologically active, novel imidazo[1,2-a]pyrimidine-based pyran analogs has been described . This synthesis method provided mild reaction conditions and simple purification, which could potentially impact the bioavailability of the compound .
Result of Action
Related imidazo[1,2-a]pyrimidines have been evaluated to exhibit significant therapeutic potential , suggesting that they may have a variety of molecular and cellular effects.
Action Environment
The synthesis of related compounds has been described to occur at room temperature , suggesting that the compound may be stable under normal environmental conditions.
properties
IUPAC Name |
imidazo[1,2-a]pyrimidine-2-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5N3O/c11-5-6-4-10-3-1-2-8-7(10)9-6/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJPFFMZIQGNKKA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C=C(N=C2N=C1)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10569153 | |
Record name | Imidazo[1,2-a]pyrimidine-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10569153 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Imidazo[1,2-a]pyrimidine-2-carbaldehyde | |
CAS RN |
143982-40-5 | |
Record name | Imidazo[1,2-a]pyrimidine-2-carboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=143982-40-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Imidazo[1,2-a]pyrimidine-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10569153 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Imidazo[1,2-a]pyrimidine-2-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of Imidazo[1,2-a]pyrimidine-2-carbaldehyde in organic synthesis?
A1: Imidazo[1,2-a]pyrimidine-2-carbaldehyde serves as a valuable building block in organic synthesis, particularly for creating diverse imidazole derivatives. [, ] Its aldehyde functionality enables various chemical transformations, making it a versatile starting material. For instance, it readily undergoes multicomponent reactions, offering a rapid and efficient route to complex heterocyclic compounds with potential biological activities. []
Q2: Can you elaborate on the green chemistry aspects highlighted in the synthesis of imidazole derivatives using Imidazo[1,2-a]pyrimidine-2-carbaldehyde?
A2: The research emphasizes a green chemistry approach for synthesizing novel imidazo[1,2-a]pyrimidine-containing tri/tetrasubstituted imidazole derivatives using Imidazo[1,2-a]pyrimidine-2-carbaldehyde. [] This approach incorporates several environmentally friendly aspects:
- Solvent: Ethanol, a relatively benign solvent, is used instead of traditional hazardous organic solvents. []
- Heating Method: Microwave irradiation provides rapid and energy-efficient heating compared to conventional methods. []
- One-Pot Multicomponent Reaction: This strategy minimizes waste generation and increases efficiency by telescoping multiple steps into a single reaction vessel. []
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